2-(Hydroxymethyl)isonicotinaldehyde
Overview
Description
Scientific Research Applications
Mass Spectrometry and Molecular Analysis
Mass spectrometry studies have shown the stability of hydroxymethylene dications, highlighting their potential in analyzing molecular structures and reactions. For instance, the hydroxymethylene dication HCOH 2+ is stable in the gas phase, with its formation and decomposition energetics being determined through mass-analyzed ion kinetic energy experiments. This finding correlates well with results from ab initio molecular orbital calculations, underscoring its utility in molecular analysis (Ståhl & Maquin, 1984).
Carbohydrate Analysis
The compound 2-hydroxymethylphenylboronate has been utilized as a reagent to detect carbohydrates, including in the analysis of complex mixtures formed in the formose reaction. This application is significant for understanding prebiotic chemistry and the origins of biologically relevant carbohydrates, providing insights into the early chemical processes that could lead to life (Ricardo et al., 2006).
Organic Synthesis
In the realm of organic synthesis, 2-(Hydroxymethyl)isonicotinaldehyde and related hydroxymethyl derivatives have been synthesized for various applications. For example, the reaction of tetrazole with formaldehyde in aqueous media produces hydroxymethyl derivatives, which are important for synthesizing compounds with potential pharmaceutical applications (Tselinskii et al., 1983).
Oxidation Reactions
Research has demonstrated the efficient oxidation of primary alcohols to aldehydes using N-chlorosuccinimide mediated by oxoammonium salts. This method offers high chemoselectivity and prevents overoxidation to carboxylic acids, highlighting its utility in fine chemical synthesis (Einhorn et al., 1996).
Atmospheric Chemistry
The role of formaldehyde and its derivatives in atmospheric chemistry has also been investigated. For instance, formaldehyde is used to stabilize atmospheric sulfur dioxide as hydroxymethanesulfonic acid, which is crucial for understanding and monitoring air quality and pollution (Dasgupta et al., 1980).
Mechanism of Action
Biochemical Pathways
Aldehydes, in general, can participate in various biochemical reactions, including the formation of oximes and hydrazones . These reactions involve the interaction of aldehydes with hydroxylamine or hydrazine, leading to the formation of oximes or hydrazones, respectively .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, its distribution within the body, its metabolic transformations, and its eventual elimination .
Result of Action
, it may influence cellular processes by modifying proteins or other macromolecules.
Action Environment
For instance, safety guidelines suggest avoiding its release to the environment .
Properties
IUPAC Name |
2-(hydroxymethyl)pyridine-4-carbaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2/c9-4-6-1-2-8-7(3-6)5-10/h1-4,10H,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AROPODFXRVGCPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C=O)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601268796 | |
Record name | 2-(Hydroxymethyl)-4-pyridinecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601268796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1155873-00-9 | |
Record name | 2-(Hydroxymethyl)-4-pyridinecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1155873-00-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Hydroxymethyl)-4-pyridinecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601268796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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